Cas no 2287283-66-1 (1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate)

• Product Name: 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate
• CAS No: 2287283-66-1
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5379216
• PubChem ID: 137944082
• Update Time: 2025-10-29

1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate
• 2287283-66-1
• EN300-6734040
• 3-Cyclobutyl-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidine-3-carboxylic acid
• 3-cyclobutyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• Z3477905839

• Inchi： 1S/C24H25NO4/c26-22(27)24(16-6-5-7-16)12-13-25(15-24)23(28)29-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21H,5-7,12-15H2,(H,26,27)
• InChI Key： GDOTXDCHVOTZLR-UHFFFAOYSA-N
• SMILES： OC(C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)C1CCC1)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.1±43.0 °C(Predicted)
• pka: 4.53±0.20(Predicted)

Additional information on 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate

Comprehensive Overview of 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate (CAS No. 2287283-66-1)

The compound 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate (CAS No. 2287283-66-1) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a fluorenylmethyl group and a cyclobutyl moiety, makes it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in peptide synthesis, drug discovery, and catalysis applications.

In recent years, the demand for fluorenylmethyl-protected compounds like this has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) group, a key component of this molecule, is widely used for temporary amine protection in peptide chemistry. This aligns with the growing interest in therapeutic peptides and bioconjugation techniques, which are hot topics in pharmaceutical development forums and academic discussions.

The cyclobutyl ring in this compound adds another dimension of interest. Cyclobutane-containing structures are gaining attention in medicinal chemistry due to their ability to modulate molecular rigidity and bioavailability—two critical factors in modern drug design. Computational chemists frequently search for information about constrained ring systems and their effects on drug-target interactions, making this aspect particularly relevant to current research trends.

From a synthetic chemistry perspective, the pyrrolidinedicarboxylate core offers multiple sites for functionalization, enabling diverse derivatization strategies. This characteristic makes the compound valuable for exploring structure-activity relationships (SAR) in drug discovery projects. Laboratories focusing on fragment-based drug design often seek such versatile building blocks to expand their chemical libraries.

The stability and handling characteristics of 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate make it suitable for various experimental conditions. Its compatibility with common organic solvents and moderate reactivity profile are frequently discussed in technical forums addressing reaction optimization and scale-up challenges—topics that consistently rank high in chemistry-related searches.

Quality control aspects of this compound are equally important to researchers. Analytical methods for characterizing fluorenylmethyl derivatives, including HPLC and mass spectrometry techniques, are commonly searched topics in analytical chemistry circles. The compound's distinct UV absorption characteristics due to its fluorene chromophore facilitate detection and purity assessment, a feature valued in high-throughput screening environments.

In materials science applications, the fluorenyl group contributes interesting photophysical properties that are being explored for organic electronic materials. This connects to broader industry trends toward flexible electronics and optoelectronic devices, areas receiving substantial research funding and media coverage. The compound's potential in these fields makes it relevant to interdisciplinary searches combining chemistry with materials science.

Storage and handling recommendations for CAS No. 2287283-66-1 follow standard protocols for sensitive organic compounds. Technical discussions often emphasize proper moisture control and inert atmosphere storage, reflecting common concerns in laboratory practice. These practical considerations are frequently addressed in chemical safety forums and operational guidelines.

The commercial availability of 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate from specialty chemical suppliers has expanded in recent years, responding to growing research demand. Procurement-related searches often focus on custom synthesis options, bulk quantities, and technical specifications, indicating the practical needs of researchers working with this compound.

Future research directions for this compound may include exploration of its chiral applications, given the stereogenic centers in its structure. The development of asymmetric synthesis methods using similar scaffolds is an active area of investigation, frequently appearing in contemporary synthetic chemistry literature and conference presentations.

In summary, 1-(9H-Fluoren-9-ylmethyl) 3-cyclobutyl-1,3-pyrrolidinedicarboxylate represents a multifaceted research tool with applications spanning pharmaceutical development, materials science, and synthetic methodology. Its combination of protective group chemistry, constrained ring structure, and functional group versatility positions it as a valuable asset in modern chemical research, addressing numerous current interests in the scientific community.